Cas no 74010-34-7 (2-ethynyl-1H-indene)

• Product Name: 2-ethynyl-1H-indene
• CAS No: 74010-34-7
• MF: C₁₁H₈
• MW: 140.181222915649
• CID: 565448
• PubChem ID: 144626
• Update Time: 2025-04-19

2-ethynyl-1H-indene Chemical and Physical Properties

Names and Identifiers

• 2-ethynyl-1H-indene
• 1H-Indene, 2-ethynyl-
• 1H-Indene, 2-ethynyl- (9CI)
• 74010-34-7
• DTXSID40224809

• Inchi： 1S/C11H8/c1-2-9-7-10-5-3-4-6-11(10)8-9/h1,3-7H,8H2
• InChI Key： ZQOOYBLMYCOHSK-UHFFFAOYSA-N
• SMILES： C12C=CC=CC=1C=C(C#C)C2

Computed Properties

• Exact Mass: 140.06264
• Monoisotopic Mass: 140.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.06
• Boiling Point: 222.5°C at 760 mmHg
• Flash Point: 76.5°C
• Refractive Index: 1.608
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes Indenes and isoindenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes